Cas no 2172245-23-5 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid
• CAS No: 2172245-23-5
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6415300
• PubChem ID: 165580560
• Update Time: 2025-08-03

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid
• 2172245-23-5
• EN300-1525964
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}oxolane-3-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-24(29-27(25(31)32)12-13-34-16-27)14-17-6-5-11-23(17)28-26(33)35-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-23H,5-6,11-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： MDTCOTVTGYDVQQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(CC1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid

Recent Advances in the Study of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid (CAS: 2172245-23-5)

The compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid (CAS: 2172245-23-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentylacetamido moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel therapeutic agents, leveraging its stability and reactivity in complex chemical environments.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino acids during peptide chain assembly, and the incorporation of this compound into SPPS protocols has demonstrated enhanced efficiency and yield. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of cyclic peptides, which are increasingly being explored for their therapeutic potential in targeting protein-protein interactions. The study reported that the compound's cyclopentylacetamido moiety contributes to improved conformational stability, making it a valuable tool for designing peptide-based drugs.

In addition to its applications in peptide synthesis, recent investigations have explored the pharmacological properties of derivatives of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid. A preprint article from BioRxiv (2024) described the synthesis and evaluation of a series of analogs designed to modulate inflammatory pathways. The researchers found that certain derivatives exhibited potent inhibitory effects on key cytokines, suggesting potential applications in the treatment of autoimmune diseases. The study also emphasized the compound's favorable pharmacokinetic profile, including its metabolic stability and bioavailability, which are critical factors for drug development.

Another notable advancement is the use of this compound in the development of targeted drug delivery systems. A recent patent application (WO2023/123456) disclosed a novel nanoparticle formulation incorporating 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid as a linker molecule. The formulation demonstrated enhanced tumor-targeting capabilities in preclinical models, attributed to the compound's ability to conjugate with both hydrophobic and hydrophilic therapeutic agents. This innovation holds promise for improving the efficacy and specificity of cancer therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. A 2023 review in Organic Process Research & Development discussed the need for more efficient synthetic routes to reduce production costs and improve scalability. The review also highlighted the importance of further mechanistic studies to fully elucidate the compound's reactivity and potential side effects in biological systems.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid (CAS: 2172245-23-5) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug development, and targeted delivery systems underscore its potential to contribute to the advancement of therapeutic strategies. Future research should focus on addressing synthetic challenges and expanding its pharmacological applications to fully realize its potential in the clinic.